N-methyl-5-(methylamino)pentanamide hydrochloride
Overview
Description
N-methyl-5-(methylamino)pentanamide hydrochloride, also known as NM5, is a synthetic compound that has recently been studied for its potential applications in scientific research. NM5 is a derivative of the amino acid L-valine and is composed of a nitrogen-containing ring with a methyl group attached to the amide group. NM5 is an effective inhibitor of the enzyme monoamine oxidase (MAO), which is involved in the metabolism of neurotransmitters such as serotonin and dopamine. NM5 has been found to have a variety of biochemical and physiological effects, making it a useful tool for researchers in a variety of fields.
Mechanism of Action
N-methyl-5-(methylamino)pentanamide hydrochloride acts as an inhibitor of MAO, which is an enzyme involved in the metabolism of neurotransmitters. MAO is responsible for the breakdown of neurotransmitters such as serotonin and dopamine. By inhibiting MAO, N-methyl-5-(methylamino)pentanamide hydrochloride increases the levels of these neurotransmitters in the brain, resulting in a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
N-methyl-5-(methylamino)pentanamide hydrochloride has been found to have a variety of biochemical and physiological effects. It has been found to increase the levels of serotonin and dopamine in the brain, resulting in an increase in mood and energy levels. N-methyl-5-(methylamino)pentanamide hydrochloride has also been found to have neuroprotective effects, which may help protect against neurological diseases such as Parkinson’s and Alzheimer’s. In addition, N-methyl-5-(methylamino)pentanamide hydrochloride has been found to have antidepressant and anxiolytic effects, which may help to reduce symptoms of depression and anxiety.
Advantages and Limitations for Lab Experiments
N-methyl-5-(methylamino)pentanamide hydrochloride is a useful tool for researchers in a variety of fields. It is relatively easy to synthesize and can be used in a variety of laboratory experiments. One advantage of using N-methyl-5-(methylamino)pentanamide hydrochloride is that it is relatively stable and can be stored for long periods of time. However, N-methyl-5-(methylamino)pentanamide hydrochloride does have some limitations. It is not suitable for use in experiments involving animals, as it can be toxic at high concentrations. In addition, N-methyl-5-(methylamino)pentanamide hydrochloride is not suitable for use in clinical trials, as it has not been approved for human use.
Future Directions
The potential applications of N-methyl-5-(methylamino)pentanamide hydrochloride in scientific research are vast and varied. Future research could focus on the effects of N-methyl-5-(methylamino)pentanamide hydrochloride on the development and progression of neurological diseases such as Parkinson’s and Alzheimer’s. In addition, future research could focus on the effects of N-methyl-5-(methylamino)pentanamide hydrochloride on the metabolism of drugs such as cocaine and amphetamines. Further research could also focus on the effects of N-methyl-5-(methylamino)pentanamide hydrochloride on the metabolism of other neurotransmitters such as norepinephrine and epinephrine. Finally, future research could focus on the potential therapeutic applications of N-methyl-5-(methylamino)pentanamide hydrochloride, such as its use in the treatment of depression and anxiety.
Synthesis Methods
N-methyl-5-(methylamino)pentanamide hydrochloride can be synthesized from L-valine using an acid-catalyzed reaction. The reaction involves the deprotonation of the α-carboxyl group of L-valine, followed by the addition of a methyl group to the amide group. The reaction is then quenched with hydrochloric acid, resulting in the formation of N-methyl-5-(methylamino)pentanamide hydrochloride hydrochloride. This process can be carried out in a laboratory setting using readily available reagents and equipment.
Scientific Research Applications
N-methyl-5-(methylamino)pentanamide hydrochloride has been found to have a variety of applications in scientific research. It has been used to study the effects of MAO inhibition on the metabolism of neurotransmitters such as serotonin and dopamine. N-methyl-5-(methylamino)pentanamide hydrochloride has also been used to study the effects of MAO inhibition on the development and progression of neurological diseases such as Parkinson’s and Alzheimer’s. In addition, N-methyl-5-(methylamino)pentanamide hydrochloride has been used to study the effects of MAO inhibition on the metabolism of drugs such as cocaine and amphetamines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-5-(methylamino)pentanamide hydrochloride involves the reaction of N-methyl-5-aminopentanamide with hydrochloric acid and methylamine.", "Starting Materials": [ "N-methyl-5-aminopentanamide", "Hydrochloric acid", "Methylamine" ], "Reaction": [ "To a solution of N-methyl-5-aminopentanamide in water, add hydrochloric acid dropwise with stirring.", "Cool the reaction mixture to 0°C and add methylamine dropwise with stirring.", "Allow the reaction mixture to warm to room temperature and stir for several hours.", "Filter the resulting solid and wash with water.", "Dry the solid under vacuum to obtain N-methyl-5-(methylamino)pentanamide hydrochloride." ] } | |
CAS RN |
2758002-28-5 |
Molecular Formula |
C7H17ClN2O |
Molecular Weight |
180.7 |
Purity |
91 |
Origin of Product |
United States |
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